Cas no 938021-42-2 (5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide)

• Product Name: 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide
• CAS No: 938021-42-2
• MF: C₁₂H₈ClN₃O₂S
• MW: 293.728819847107
• MDL: MFCD08555662
• CID: 4720696
• PubChem ID: 19614074
• Update Time: 2025-10-31

5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3-chlorobenzo[b]thiophen-2-yl)oxazole-4-carboxamide
• SBB024672
• STK351640
• 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide
• 5-amino-2-(3-chlorobenzo[b]thiophen-2-yl)-1,3-oxazole-4-carboxamide
• 5-amino-2-(3-chloro-1-benzothiophen-2-yl)-1,3-oxazole-4-carboxamide

• MDL： MFCD08555662
• Inchi： 1S/C12H8ClN3O2S/c13-7-5-3-1-2-4-6(5)19-9(7)12-16-8(10(14)17)11(15)18-12/h1-4H,15H2,(H2,14,17)
• InChI Key： JBBJIZBHPCACSM-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NC(C(N)=O)=C(N)O2)SC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Topological Polar Surface Area: 123

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 564.9±60.0 °C at 760 mmHg

5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide

Comprehensive Analysis of 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 938021-42-2)

The compound 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 938021-42-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trending topics in the scientific community.

Structurally, 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide features a benzothiophene core fused with an oxazole ring, further functionalized with an amino group and a carboxamide moiety. The presence of the 3-chloro substituent enhances its reactivity, making it a versatile intermediate in medicinal chemistry. Researchers have explored its role in modulating enzyme activity, particularly in kinase inhibition, which aligns with current interests in targeted cancer therapies and small-molecule drug discovery.

In recent years, the demand for heterocyclic compounds like 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide has surged due to their applicability in high-throughput screening and fragment-based drug design. A frequently asked question in academic forums revolves around its synthetic accessibility. The compound is typically synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization techniques, which are pivotal in modern green chemistry initiatives.

Another hot topic is the compound's potential in neurodegenerative disease research. Preliminary studies suggest its derivatives may interact with protein aggregates, a key focus area for Alzheimer's and Parkinson's therapeutics. This aligns with Google Trends data showing increased searches for "novel neuroprotective agents" and "kinase inhibitors for dementia."

From an industrial perspective, CAS No. 938021-42-2 is often discussed in the context of patent landscapes and intellectual property in drug development. Its molecular scaffold has been referenced in several patents related to anti-inflammatory and metabolic disorder treatments, reflecting the pharmaceutical industry's shift toward multi-target therapeutics.

Analytical characterization of 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control in preclinical development, a subject frequently searched by analytical chemists and formulation scientists.

Environmental and safety profiles are also trending concerns. While not classified as hazardous, proper handling of this compound requires standard laboratory precautions. This addresses common search queries like "benzo[b]thiophene derivatives safety data" and "oxazole stability under storage conditions."

In conclusion, 5-Amino-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazole-4-carboxamide represents a compelling case study in contemporary medicinal chemistry. Its intersection with drug discovery, neurological research, and sustainable synthesis methodologies positions it as a compound of enduring scientific and industrial relevance.